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Compound Name: Methyl 2-octynoate

Cat. No.: B148828

For Immediate Release

Methyl 2-octynoate, a reactive and versatile internal alkyne, is emerging as a valuable
building block for the synthesis of a diverse array of complex organic molecules. Its unique
electronic properties and multiple reactive sites allow for its participation in a wide range of
chemical transformations, making it an indispensable tool for researchers, scientists, and drug
development professionals. This document provides detailed application notes and protocols
for the use of methyl 2-octynoate in several key synthetic methodologies, including
cycloaddition reactions for the synthesis of heterocycles, conjugate additions for the
introduction of nitrogen-containing functionalities, and transition-metal catalyzed cross-coupling
reactions for the formation of carbon-carbon bonds.

Synthesis of Substituted Pyrazoles via [3+2]
Cycloaddition

The synthesis of pyrazoles, a class of heterocyclic compounds with significant pharmacological
and agrochemical applications, can be efficiently achieved through the [3+2] cycloaddition of
hydrazines with alkynes. A particularly effective method involves a copper-promoted aerobic
oxidative cycloaddition of N,N-disubstituted hydrazines with alkynoates like methyl 2-
octynoate.[1][2]

Workflow for Copper-Catalyzed [3+2] Cycloaddition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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